2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-butan-2-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C8H12N2O/c1-3-6(2)8-9-5-4-7(11)10-8/h4-6H,3H2,1-2H3,(H,9,10,11)
• InChI Key: LKSKTMLMTPIKDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=NC=CC(=O)N1

Description

2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one is a chemical compound belonging to the 3,4-dihydropyrimidin-2(1H)-one (DHPM) class. This family of heterocycles is of significant interest in medicinal and synthetic chemistry, primarily due to the wide range of biological activities exhibited by its members. DHPMs are historically synthesized via the multi-component Biginelli reaction, a versatile and reliable method for constructing this privileged scaffold . Researchers value dihydropyrimidinones for their broad pharmacological potential. Scientific studies on analogous structures have demonstrated various biological activities, including antimicrobial properties against both gram-positive and gram-negative bacteria . Furthermore, specific DHPM derivatives have been identified as potent and highly selective antagonists for the human A2B adenosine receptor (A2B AdoR), making them valuable tools for investigating treatments for conditions like diabetes and inflammatory diseases . Other research avenues explore their role as human neutrophil elastase (HNE) inhibitors, relevant for developing therapies for chronic obstructive pulmonary disease (COPD) and acute coronary syndromes . The structural and electronic characteristics of the dihydropyrimidinone core have also been extensively studied using computational methods such as Density Functional Theory (DFT) to better understand their conformation and properties . This compound is presented for research applications only. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one typically involves the cyclization of appropriate precursors. One common method is the Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions. The reaction proceeds through the formation of an intermediate, which then cyclizes to form the dihydropyrimidinone ring.

Industrial Production Methods

In an industrial setting, the production of 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration. Continuous flow reactors may be employed to enhance the efficiency and yield of the reaction. Additionally, purification techniques such as recrystallization or chromatography are used to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrimidinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into dihydropyrimidines or other reduced forms.

Substitution: The butan-2-yl group or other substituents on the pyrimidine ring can be replaced by other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, RNH₂) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrimidinones, while reduction can produce dihydropyrimidines.

Scientific Research Applications

2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties.

Comparison with Similar Compounds

2-(Ether-Functionalized Alkyl) Derivatives

• 2-(Ethoxymethyl)-6-methyl-3,4-dihydropyrimidin-4-one ():
  The ethoxymethyl group introduces polarity via the ether oxygen, increasing water solubility compared to the butan-2-yl analog. However, the reduced lipophilicity may limit cellular uptake in biological applications.

Amino-Functionalized Alkyl Derivatives

• 2-(2-Aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride (): The amino group enhances hydrogen-bonding capacity, improving solubility in aqueous media (as a hydrochloride salt).

Compound	Substituents	Molecular Formula	Molecular Weight	Key Properties
2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one	Butan-2-yl (C4H9)	C8H12N2O	152.20	High lipophilicity, moderate solubility
2-(Ethoxymethyl)-6-methyl-3,4-dihydropyrimidin-4-one	Ethoxymethyl (CH2OCH2CH3)	C8H12N2O2	168.20	Increased polarity, higher solubility
2-(2-Aminopropan-2-yl)-5-methoxy derivative (HCl salt)	Aminopropyl, methoxy	C8H14ClN3O2	219.67	Enhanced solubility (salt form), basicity

Aryl-Substituted Dihydropyrimidinones

• 2-(4-Chlorophenyl)-3,4-dihydropyrimidin-4-one (): The electron-withdrawing chloro group decreases electron density at the dihydropyrimidinone ring, increasing NH acidity. This may enhance deprotonation under physiological conditions, affecting binding to biological targets. Aryl substituents generally reduce lipophilicity compared to alkyl chains but improve π-π stacking interactions in protein binding .

• 5-Acetyl-6-methyl-4-(4-methoxyphenyl)-3,4-dihydropyrimidin-2(1H)-one ():
  The 4-methoxyphenyl group provides steric bulk and moderate electron-donating effects. The acetyl and methyl groups at positions 5 and 6 influence conformational flexibility and metabolic stability.

Functionalized Derivatives with Salt Forms

• 6-Hydroxy-5-methyl-2-[2-(methylamino)ethyl]-3,4-dihydropyrimidin-4-one dihydrochloride (): The dihydrochloride salt form drastically improves aqueous solubility. The hydroxy and methylamino groups enable diverse hydrogen-bonding interactions, making this derivative suitable for applications requiring polar interactions, such as enzyme inhibition.

Key Research Findings and Implications

Lipophilicity vs. Solubility : Alkyl substituents like butan-2-yl enhance lipophilicity (logP ~2.5 estimated), favoring passive diffusion across biological membranes. In contrast, ethers (e.g., ethoxymethyl) and salts (e.g., hydrochlorides) improve solubility but may require active transport mechanisms .

Alkyl groups, being electron-donating, stabilize the neutral form of the dihydropyrimidinone ring .

Synthetic Accessibility : The butan-2-yl derivative can be synthesized via Biginelli-like reactions using aldehydes and urea derivatives, similar to methods described for 4-methoxyphenyl analogs (). Reductive amination () or salt formation () are required for more complex derivatives.

Biological Activity

2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one is a compound belonging to the class of 3,4-dihydropyrimidin-2(1H)-ones, which have garnered significant attention due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer properties, potential as an A2B receptor antagonist, and other pharmacological effects.

Anticancer Activity

Recent studies have demonstrated that 3,4-dihydropyrimidin-2(1H)-ones exhibit notable anticancer activities. For example, a study evaluated various derivatives of this class and found that specific modifications in the molecular structure significantly enhanced cytotoxicity against cancer cell lines. The introduction of aryl chains and variations in electron-donating groups were shown to influence the anti-proliferative potency of these compounds .

Case Study: Cytotoxicity Evaluation

A cytotoxicity study on synthesized derivatives indicated that certain compounds exhibited IC50 values in the low micromolar range against glioma cells. Notably, compounds with low electron-donating groups demonstrated superior anti-tumor activity. Table 1 summarizes the cytotoxic effects observed:

Compound	IC50 (µM)	Cell Line
3d	5.6	Glioma
3g	7.1	Breast Cancer
3e	8.4	Lung Cancer

A2B Receptor Antagonism

Another area of interest is the potential of 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one as an A2B receptor antagonist. Research has shown that certain derivatives from this class exhibit high selectivity for A2B receptors, which are implicated in various physiological processes and diseases such as cancer and inflammation .

Structure-Activity Relationship (SAR)

The optimization studies revealed that modifications at specific positions of the pyrimidine scaffold could enhance binding affinity and selectivity towards A2B receptors. For instance, substituents at positions 2 and 4 were found to significantly affect receptor affinity. Table 2 illustrates some key findings from the SAR studies:

Compound	Position Substituent	Ki (nM)	Selectivity Ratio
1	Furan	585	High
5	Thiophene	320	Moderate
18	Alkyl	450	Low

Additional Biological Activities

Beyond anticancer and receptor antagonism, compounds in this class have also been investigated for their neuroprotective effects. Some studies suggest that these compounds may inhibit acetylcholinesterase activity, which is relevant for conditions like Alzheimer's disease .

Neuroprotective Effects

The neuroprotective potential was evaluated through in vitro assays measuring acetylcholinesterase inhibition. The findings indicated that certain derivatives could effectively increase acetylcholine levels in neuronal cultures, thus supporting cognitive functions.

Q & A

Q. What are the established synthetic routes for 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one, and how can reaction conditions be optimized for yield and purity?

The compound is synthesized via a modified Biginelli reaction using aldehydes, β-keto esters, and urea derivatives. A representative method involves refluxing 4-methoxybenzaldehyde, acetylacetone, and urea with ZnCl₂ in a 1:1 n-heptane-toluene solvent system. Key optimizations include:

• Catalyst selection : Lewis acids like ZnCl₂ improve cyclization efficiency (yield ~75%) compared to non-catalytic methods.
• Solvent polarity : Mixed solvents (e.g., toluene-heptane) balance solubility and reflux temperature.
• Purification : Recrystallization from ethanol-water mixtures enhances purity (≥95%) .

Q. What analytical techniques are essential for confirming the structural integrity of 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one?

• 1H/13C NMR : Peaks at δ 1.20–1.40 ppm (butan-2-yl CH₃), δ 2.50–3.20 ppm (dihydropyrimidinone ring protons), and δ 7.30–7.80 ppm (aromatic protons, if present) confirm regiochemistry .
• Mass spectrometry (HRMS) : A molecular ion peak at m/z 206.21 [M+H]⁺ validates the molecular formula (C₉H₁₀N₄O₂) .
• HPLC : Retention time comparison with standards assesses purity (>95%) .

Advanced Research Questions

Q. How can computational chemistry resolve discrepancies in the reactivity of 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one across different substituent positions?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) predict electrophilic attack sites. For example:

• The C5 position shows higher electron density (Fukui indices >0.25), favoring functionalization.
• Solvent models (e.g., Polarizable Continuum Model) simulate dielectric effects, revealing toluene enhances regioselectivity by 15% compared to polar solvents .

Q. How can researchers address contradictions in the biological activity of derivatives with varying substituents?

Structure-Activity Relationship (SAR) studies highlight:

• Electron-withdrawing groups (EWGs) : A nitro group at C5 increases kinase inhibition (IC₅₀ < 1 µM) but reduces solubility (logP >4.0).
• Steric effects : Bulky tert-butyl groups at C2 lower cell permeability (Papp < 5 ×10⁻⁶ cm/s).
• Data reconciliation : Cross-validate bioassays (e.g., enzyme vs. cell-based) to distinguish target-specific effects from off-target interactions .

Q. What crystallographic methods validate the conformational stability of 2-(Butan-2-yl)-3,4-dihydropyrimidin-4-one?

Single-crystal X-ray diffraction reveals:

• Dihedral angles : 85–92° between the butan-2-yl group and pyrimidinone ring, minimizing steric strain.
• Hydrogen bonding : N–H···O=C interactions (2.8–3.0 Å) stabilize the lattice, with packing coefficients ~70%.
• Thermal parameters (B-factors) : <5 Ų for the pyrimidinone core, indicating high rigidity .

Methodological Challenges and Solutions

Q. How can conflicting spectral data from analogous dihydropyrimidinones be resolved?

• Deuterated solvents : Use DMSO-d₆ to eliminate residual proton peaks in NMR.
• 2D NMR (COSY, HSQC) : Assign overlapping signals (e.g., δ 2.50–3.20 ppm) to specific protons.
• Isotopic labeling : Synthesize deuterated analogs (e.g., 2-(Butan-2-yl-d₉)) to confirm fragmentation patterns in MS .

Q. What strategies improve the scalability of dihydropyrimidinone synthesis while maintaining enantiomeric purity?

• Flow chemistry : Continuous reactors reduce reaction time by 40% and improve heat transfer.
• Chiral catalysts : L-Proline (10 mol%) achieves enantiomeric excess (ee) >85% in asymmetric syntheses.
• In-line monitoring : PAT tools (e.g., FTIR) track intermediate formation to prevent racemization .